2-Bromo-6-(hexyloxy)naphthalene

• CAS No.: 66217-21-8
• Molecular Formula: C16H19BrO
• Molecular Weight: 307.22 g/mol
• IUPAC Name: 2-bromo-6-hexoxynaphthalene
• InChI: InChI=1S/C16H19BrO/c1-2-3-4-5-10-18-16-9-7-13-11-15(17)8-6-14(13)12-16/h6-9,11-12H,2-5,10H2,1H3
• InChI Key: JBNWDSSVOCTJBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC2=C(C=C1)C=C(C=C2)Br

Description

2-Bromo-6-(hexyloxy)naphthalene is a useful research compound. Its molecular formula is C16H19BrO and its molecular weight is 307.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4.46 g (20.0 mmol) of 6-bromo-2-naphthalenol (obtained from Aldrich Chemical Company (#B7,340-6) and used without purification), in 20 mL of DMF at room temperature under argon was added 480 mg (20 mmol) of 95% sodium hydride over the course of 15 min. The resulting light yellow solution was stirred 30 min and 3.5 mL (22 mmol) of 1-bromohexane was added. The reaction was heated to 50° C. and stirred for 60 min. The reaction was quenched with ice water, the resultings solids filtered, washed with water and dried in vacuo at 60° C. Purification of the residue by chromatography on silica gel (5×20 cm column, hexanes as elutant) gave 5.00 g, 81% yield, of title compound as a colorless oil.